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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the high-

pressure synthesis of lanthanum carbides. The methodologies described are primarily based

on the use of laser-heated diamond anvil cells (LH-DAC), a powerful technique for investigating

materials under extreme conditions.

Introduction
Lanthanum carbides, such as LaC₂ and La₂C₃, are materials of significant interest due to their

potential applications in superconductivity and as precursors for the synthesis of novel carbon

nanostructures. High-pressure synthesis offers a pathway to access new phases and

stoichiometries of lanthanum carbide that are not stable at ambient conditions, potentially

leading to materials with enhanced or novel properties. The direct reaction of lanthanum with a

carbon source at gigapascal (GPa) pressures and temperatures exceeding 2000 Kelvin (K) is

the primary method for their formation in a laboratory setting.

Experimental Principles
The high-pressure synthesis of lanthanum carbides is typically achieved in a laser-heated

diamond anvil cell (LH-DAC). This apparatus uses two opposing diamond anvils to compress a

microscopic sample to pressures of tens to hundreds of gigapascals. The sample, contained

within a gasket, is then heated to thousands of degrees using a high-power laser. The
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transparent nature of the diamond anvils allows for in-situ monitoring of the synthesis process

using techniques such as X-ray diffraction (XRD) and Raman spectroscopy.

Data Presentation
The following table summarizes the experimental conditions for the high-pressure synthesis of

various rare-earth carbides, including analogous systems to lanthanum carbides, which

provide a basis for experimental design.
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Experimental Protocols
Protocol 1: High-Pressure Synthesis of Lanthanum
Carbides in a Laser-Heated Diamond Anvil Cell
This protocol outlines the general procedure for the synthesis of lanthanum carbides via direct

reaction of lanthanum metal with carbon under high pressure and high temperature.

Materials and Equipment:

Lanthanum metal foil or powder (high purity)

Diamond Anvil Cell (DAC)

Diamond anvils (typically with culet sizes of 250-300 µm)

Rhenium (Re) gasket

Pressure-transmitting medium (e.g., NaCl, KCl, or a noble gas like Argon)

Ruby microspheres (for pressure calibration)

High-power laser system (e.g., Nd:YAG or fiber laser)

Optical system for focusing the laser and collecting emitted light for temperature

measurement

Synchrotron X-ray source for in-situ diffraction

Procedure:

Gasket Preparation: A rhenium gasket is pre-indented between the diamond anvils to a

thickness of approximately 30-40 µm. A sample chamber is then drilled into the center of the

indentation using a laser drilling system or a micro-driller. The chamber diameter is typically

100-150 µm.

Sample Loading:
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A small piece of high-purity lanthanum metal foil is cut to fit inside the sample chamber.

Alternatively, a small amount of lanthanum powder can be loaded.

Several ruby microspheres are placed in the sample chamber for pressure measurement

via the ruby fluorescence method.

The sample chamber is filled with a pressure-transmitting medium. For laser heating

experiments, a thermally insulating medium like NaCl or KCl is often used to ensure

efficient heating of the sample.

Pressure Application: The DAC is sealed, and pressure is gradually applied by tightening the

screws of the cell. The pressure is monitored in-situ by measuring the fluorescence spectrum

of the ruby spheres.

Laser Heating and Synthesis:

The DAC is mounted in the laser heating system.

The lanthanum sample is heated by focusing a high-power laser beam onto it. The

diamond anvils themselves can serve as the carbon source for the reaction.

The temperature is determined by fitting the thermal emission spectrum from the heated

spot to Planck's blackbody radiation law.

The sample is heated to the desired temperature (typically 2200-2800 K) for a few minutes

to facilitate the reaction between lanthanum and carbon.

In-situ Characterization:

During and after heating, the sample is characterized using in-situ synchrotron X-ray

diffraction. This allows for the identification of the crystalline phases of lanthanum carbide
formed.

XRD patterns are collected at various pressures and temperatures to map the phase

diagram of the La-C system.
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Decompression and Sample Recovery: After the experiment, the pressure is slowly released.

The synthesized lanthanum carbide phases may be recoverable at ambient conditions for

ex-situ analysis, although many high-pressure phases are not quenchable.

Mandatory Visualizations
Experimental Workflow for High-Pressure Synthesis of
Lanthanum Carbides

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Gasket Preparation
(Pre-indentation and Drilling)

Sample Loading
(Lanthanum, Ruby, Pressure Medium)

Pressure Application
(Monitored by Ruby Fluorescence)

Laser Heating
(Reaction of La with Carbon)

In-situ XRD Analysis
(Phase Identification)

During & After Heating

Data Analysis
(Phase Diagram Construction)

Decompression and
Sample Recovery

End

Click to download full resolution via product page

Caption: Workflow for high-pressure, high-temperature synthesis of lanthanum carbides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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